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Compound of Interest

Compound Name:
Ethyl 3,4-Dihydroxybenzoate-

13C3

CAS No.: 1330195-40-8

Cat. No.: B589632

Get Quote

Executive Directive: Stable Isotope Classification
CRITICAL OPERATIONAL NOTE: Ethyl 3,4-Dihydroxybenzoate-13C3 is a STABLE isotope

compound. It is NOT radioactive.[1] Do not dispose of this material in radioactive waste

streams (e.g., with

C or

H). Doing so triggers unnecessary regulatory burdens, increases disposal costs, and
complicates waste stream verification.

Treat this substance as Hazardous Chemical Waste subject to standard GHS and RCRA

guidelines.

Chemical & Hazard Profile
Before initiating disposal, you must characterize the waste stream.[1][2][3] Ethyl 3,4-

Dihydroxybenzoate (also known as Ethyl Protocatechuate) is a phenolic ester often used as a

prolyl hydroxylase inhibitor or antioxidant tracer.
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Physicochemical Data
Property Value Operational Implication

CAS No. 3943-89-3 (Unlabeled parent)

Use parent CAS for waste

manifesting if specific isotope

CAS is unrecognized by EHS

software.[4]

Molecular Weight ~185.19 g/mol (13C3 labeled)
Heavier than unlabeled parent

(182.17 g/mol ).

Solubility DMSO, Ethanol, Methanol

Insoluble in water. Do not

attempt to flush down sink

drains.

Appearance Pale yellow/beige powder
Visually distinct; easily

segregatable.

Acidity (pKa) ~8.2 (Phenolic OH)

Weakly acidic; compatible with

standard organic waste

streams.

GHS Hazard Classification
While not acutely toxic, the compound is a bioactive irritant.

Signal Word: WARNING

H315: Causes skin irritation.[5][6][7]

H319: Causes serious eye irritation.[5][7][8]

H335: May cause respiratory irritation.[5][7]

Pre-Disposal Decision Logic
Effective disposal relies on segregating the compound based on its physical state and the

solvents present.
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Waste Stream Decision Tree
The following logic gate ensures compliance with EPA (RCRA) and local EHS regulations.

Waste Generation:
Ethyl 3,4-Dihydroxybenzoate-13C3

Physical State?

Solid Waste Stream

Powder/Residue

Liquid Waste Stream

Solution

High-Temp Incineration
(Approved Facility)

Solvent Composition?

Halogenated Organic Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Organic Waste
(e.g., MeOH, EtOH, DMSO)

Flammable/Polar

Aqueous Mixture
(>95% Water)

Trace Organic

Due to Insolubility

Click to download full resolution via product page

Figure 1: Decision logic for segregating Ethyl 3,4-Dihydroxybenzoate-13C3 waste streams

based on physical state and solvent compatibility.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Expired stock powder or spill cleanup material. Regulatory Status: Non-RCRA Listed

(unless mixed with listed solvents), but regulated as "Chemical Waste" due to GHS Irritant

status.

Containment: Transfer the solid material into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Chemical Name: Ethyl 3,4-Dihydroxybenzoate-13C3.

Hazards: Irritant.[5][6]

Constituents: 100%.[9]

Secondary Containment: Place the sealed container into the laboratory's designated "Solid

Organic Waste" drum.

Destruction: The end-fate must be incineration. Do not landfill.

Protocol B: Liquid Waste (Stock Solutions & HPLC
Effluent)
Scenario: Compound dissolved in DMSO, Methanol, or Acetonitrile.

Segregation:

Non-Halogenated: If dissolved in Methanol, Ethanol, DMSO, or Acetone, dispose of in the

"Flammable/Non-Halogenated" waste carboy.

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform, dispose of in the

"Halogenated" waste carboy.

Compatibility Check:
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Ensure the waste container does not contain strong oxidizers (e.g., Nitric Acid, Peroxides).

Phenolic compounds like Ethyl 3,4-Dihydroxybenzoate can undergo exothermic oxidation

reactions.

HPLC Effluent:

If the compound is in an aqueous mobile phase (Water/Acetonitrile), it is insoluble in pure

water and may precipitate if the organic ratio drops. Collect the entire stream as "Organic

Solvent Waste" to prevent clogging facility drains or precipitating solids in aqueous waste

tanks.

Protocol C: Empty Containers (The "Triple Rinse" Rule)
Scenario: Disposal of the high-value vial after use. Objective: Render the container "RCRA

Empty" to declassify it as hazardous waste.

Solvent Selection: Select a solvent in which the compound is highly soluble (Ethanol or

Methanol are recommended).

Rinse 1: Add solvent (approx. 10% of vial volume), cap, and vortex for 10 seconds. Decant

rinsate into the Liquid Waste stream.

Rinse 2 & 3: Repeat step 2 two more times.

Final Disposal:

Deface the label.

Allow the solvent to evaporate in a fume hood.

Dispose of the dry glass vial in the "Laboratory Glass/Sharps" container (or recycle if your

facility permits washed glass).

Emergency Procedures (Spills)
PPE: Nitrile gloves, safety glasses, and lab coat. Respiratory protection (N95) recommended

if dust is generated.
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Dry Spill: Do not sweep dry dust (risk of inhalation). Dampen with a paper towel soaked in

ethanol, then wipe up. Place used towels in Solid Waste.

Wet Spill: Absorb with vermiculite or chem-pads. Clean surface with ethanol to remove sticky

phenolic residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b589632/docs#technical-guide-safe-disposal-of-ethyl-
3-4-dihydroxybenzoate-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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